Cas no 904825-03-2 (3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide)

3,4-Dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide is a specialized organic compound featuring a benzamide core linked to a substituted pyridopyrimidinone moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug discovery. The presence of the 3,4-dimethylphenyl group and the pyridopyrimidinone system may confer enhanced binding affinity or selectivity in biological targets. The compound's well-defined heterocyclic framework allows for further derivatization, making it valuable for structure-activity relationship (SAR) studies. Its purity and stability under standard conditions ensure reliable performance in synthetic applications. This compound is suited for research in kinase inhibition or other therapeutic areas requiring tailored molecular architectures.
3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide structure
904825-03-2 structure
Product Name:3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
CAS No:904825-03-2
MF:C18H17N3O2
MW:307.346483945847
CID:5981578
PubChem ID:16030251
Update Time:2025-05-30

3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
    • Benzamide, 3,4-dimethyl-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-
    • 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
    • HMS1895F21
    • 904825-03-2
    • 3,4-dimethyl-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
    • G746-0003
    • F2073-0008
    • CCG-97399
    • 3,4-dimethyl-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide
    • NCGC00133615-01
    • HMS3517N18
    • AKOS002060805
    • CHEMBL1595206
    • Inchi: 1S/C18H17N3O2/c1-11-7-8-14(10-12(11)2)17(22)20-16-13(3)19-15-6-4-5-9-21(15)18(16)23/h4-10H,1-3H3,(H,20,22)
    • InChI Key: UFBQROYIGWVZNN-UHFFFAOYSA-N
    • SMILES: C(NC1C(=O)N2C=CC=CC2=NC=1C)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

  • Exact Mass: 307.132076794g/mol
  • Monoisotopic Mass: 307.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • pka: 10.29±0.20(Predicted)

3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2073-0008-2μmol
3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
904825-03-2 90%+
2μl
$57.0 2023-05-19
Life Chemicals
F2073-0008-5μmol
3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
904825-03-2 90%+
5μl
$63.0 2023-05-19
Life Chemicals
F2073-0008-10μmol
3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
904825-03-2 90%+
10μl
$69.0 2023-05-19
Life Chemicals
F2073-0008-20μmol
3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
904825-03-2 90%+
20μl
$79.0 2023-05-19
Life Chemicals
F2073-0008-1mg
3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
904825-03-2 90%+
1mg
$54.0 2023-05-19
Life Chemicals
F2073-0008-2mg
3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
904825-03-2 90%+
2mg
$59.0 2023-05-19
Life Chemicals
F2073-0008-3mg
3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
904825-03-2 90%+
3mg
$63.0 2023-05-19
Life Chemicals
F2073-0008-4mg
3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
904825-03-2 90%+
4mg
$66.0 2023-05-19
Life Chemicals
F2073-0008-5mg
3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
904825-03-2 90%+
5mg
$69.0 2023-05-19
Life Chemicals
F2073-0008-10mg
3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
904825-03-2 90%+
10mg
$79.0 2023-05-19

Additional information on 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide

Comprehensive Overview of 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide (CAS No. 904825-03-2)

3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide (CAS No. 904825-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridopyrimidine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a potential kinase inhibitor, a topic that aligns with current trends in targeted cancer therapy and precision medicine.

The molecular structure of 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide features a pyrido[1,2-a]pyrimidin-4-one core, substituted with a 3,4-dimethylbenzamide moiety. This configuration is critical for its interaction with biological targets, particularly enzymes involved in cell signaling pathways. Recent studies have explored its potential in modulating protein-protein interactions, a hot topic in drug discovery and biomolecular engineering.

In the context of drug development, 904825-03-2 has been investigated for its pharmacokinetic properties, including solubility, stability, and bioavailability. These factors are essential for determining its suitability as a lead compound in therapeutic applications. The compound's structure-activity relationship (SAR) has also been a focus of research, as scientists aim to optimize its efficacy and reduce potential side effects.

Another area of interest is the synthesis of 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide. Advanced organic synthesis techniques, such as microwave-assisted reactions and catalyzed cross-coupling, have been employed to improve yield and purity. These methods are part of the broader trend toward green chemistry and sustainable manufacturing, which are highly relevant in today's scientific community.

The compound's potential applications extend beyond oncology. Preliminary studies suggest it may also play a role in neurodegenerative diseases and inflammatory disorders, making it a versatile candidate for multi-target drug design. This aligns with the growing demand for polypharmacology approaches, where a single compound can address multiple disease pathways.

From a commercial perspective, 904825-03-2 is of interest to pharmaceutical companies and research institutions specializing in small molecule therapeutics. Its unique properties make it a valuable asset for patent applications and collaborative research projects. Additionally, the compound's relevance to AI-driven drug discovery platforms highlights its potential in the era of computational chemistry and machine learning.

In summary, 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide (CAS No. 904825-03-2) represents a promising area of research with broad implications for modern medicine and biotechnology. Its study continues to evolve, driven by advancements in chemical synthesis, biological screening, and computational modeling.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.